Cas no 84509-40-0 (6,8-Dioxa-3-azabicyclo[3.2.1]octane,5-(3-pyridinyl)-, hydrochloride (1:2))

• Product name: 6,8-Dioxa-3-azabicyclo[3.2.1]octane,5-(3-pyridinyl)-, hydrochloride (1:2)
• CAS No: 84509-40-0
• MF: C₁₀H₁₂N₂O₂^.₂[HCl]
• MW: 265.13636
• CID: 727685
• PubChem ID: 3069313

6,8-Dioxa-3-azabicyclo[3.2.1]octane,5-(3-pyridinyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 6,8-Dioxa-3-azabicyclo[3.2.1]octane,5-(3-pyridinyl)-, hydrochloride (1:2)
• 5-(3-Pyridinyl)-6,8-dioxa-3-azabicyclo(3.2.1)octane dihydrochloride
• 5-pyridin-3-yl-6,8-dioxa-3-azabicyclo[3.2.1]octane,dihydrochloride
• 84509-40-0
• DTXSID001004792
• 6,8-Dioxa-3-azabicyclo(3.2.1)octane, 5-(3-pyridinyl)-, dihydrochloride
• 5-(Pyridin-3-yl)-6,8-dioxa-3-azabicyclo[3.2.1]octane--hydrogen chloride (1/2)

• Inchi： InChI=1S/C10H12N2O2.2ClH/c1-2-8(4-11-3-1)10-7-12-5-9(14-10)6-13-10;;/h1-4,9,12H,5-7H2;2*1H
• InChI Key： NGDIVVORNGXIJI-UHFFFAOYSA-N
• SMILES： C1C2COC(O2)(CN1)C3=CN=CC=C3.Cl.Cl

Computed Properties

• Exact Mass: 264.043
• Monoisotopic Mass: 264.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Boiling Point: 338.9°C at 760 mmHg
• Flash Point: 158.7°C